Cas no 2229177-49-3 (1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229177-49-3
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6056461
• PubChem ID: 165862934
• Update Time: 2025-07-22

1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine
• 2229177-49-3
• 1-[(3-fluoropyridin-4-yl)methyl]-N-methylcyclopropan-1-amine
• EN300-1816719

• Inchi： 1S/C10H13FN2/c1-12-10(3-4-10)6-8-2-5-13-7-9(8)11/h2,5,7,12H,3-4,6H2,1H3
• InChI Key： OXXUWDYLKRZGDT-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CC1(CC1)NC

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229177-49-3)

The compound 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229177-49-3) is a fluorinated pyridine derivative with a cyclopropane amine moiety. This unique structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the 3-fluoropyridin-4-yl group enhances its binding affinity to biological targets, while the N-methylcyclopropan-1-amine moiety contributes to its metabolic stability.

In recent years, the demand for fluorinated compounds like 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in its potential as a central nervous system (CNS) agent, given its ability to cross the blood-brain barrier. Additionally, its selective binding properties make it a candidate for targeting specific receptors involved in neurological disorders.

The synthesis of CAS No. 2229177-49-3 involves multi-step organic reactions, including fluorination and cyclopropanation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient production processes.

From an analytical perspective, 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine is characterized using techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These tools ensure the compound meets the stringent quality standards required for preclinical studies. The compound's logP value and solubility profile are also critical parameters evaluated during drug development.

Beyond pharmaceuticals, CAS No. 2229177-49-3 has potential applications in agrochemicals. Its fluorinated structure may contribute to the development of next-generation pesticides with improved efficacy and environmental safety. This aligns with the global push for sustainable agriculture and reduced chemical residues in food products.

In the context of AI-driven drug discovery, 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine has been studied using machine learning algorithms to predict its pharmacokinetic properties. This approach accelerates the identification of promising candidates while reducing experimental costs. Such innovations are reshaping the landscape of medicinal chemistry and precision medicine.

The safety profile of CAS No. 2229177-49-3 is another area of active research. Preliminary studies suggest it exhibits low toxicity, but comprehensive in vitro and in vivo assessments are ongoing. Regulatory compliance, including REACH and FDA guidelines, is essential for its eventual commercialization.

In summary, 1-(3-fluoropyridin-4-yl)methyl-N-methylcyclopropan-1-amine represents a versatile compound with broad applications in life sciences. Its unique chemical properties and potential therapeutic benefits make it a focal point for researchers exploring innovative solutions for health and agriculture. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in these fields.